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Compound of Interest

Compound Name: 5-Chloroquinolin-8-amine

Cat. No.: B1296126 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the chemical properties, structure, and

synthesis of 5-Chloroquinolin-8-amine, a key intermediate in various chemical and

pharmaceutical applications.

Core Chemical and Physical Properties
5-Chloroquinolin-8-amine is a substituted quinoline derivative with a chlorine atom at the 5-

position and an amine group at the 8-position. Its chemical and physical properties are

summarized in the table below, providing a foundational dataset for researchers.
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Property Value Source

Molecular Formula C₉H₇ClN₂ [1][2][3][4][5]

Molecular Weight 178.62 g/mol [1][2][3][5]

CAS Number 5432-09-7 [1][2][4]

Appearance
Light yellow needle-like

crystals
[4][6]

Melting Point 87°C [4][6][7]

Solubility

Insoluble in water; easily

soluble in ethanol and ether.[4]

[6]

SMILES
C1=CC2=C(C(=CC=C2Cl)N)N

=C1
[2]

InChI

InChI=1S/C9H7ClN2/c10-7-3-

4-8(11)9-6(7)2-1-5-12-9/h1-

5H,11H2

[3]

Chemical Structure
The molecular structure of 5-Chloroquinolin-8-amine, consisting of a quinoline core, is

visualized below. The diagram highlights the positions of the chloro and amine functional

groups which are critical to its reactivity and utility in synthesis.

Chemical structure of 5-Chloroquinolin-8-amine.

Experimental Protocol: Synthesis of 5-
Chloroquinolin-8-amine
The following protocol outlines a common method for the synthesis of 5-Chloroquinolin-8-
amine from 5-chloro-8-nitroquinoline.

Objective: To synthesize 5-Chloroquinolin-8-amine via the reduction of 5-chloro-8-

nitroquinoline.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.scbt.com/p/5-chloroquinolin-8-amine-5432-09-7
https://www.chemscene.com/5432-09-7.html?productObj=CS-0453427
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloroquinolin-8-amine
https://m.chemicalbook.com/ProductChemicalPropertiesCB2321534_EN.htm
https://www.bocsci.com/5-chloroquinolin-8-amine-cas-5432-09-7-item-26495.html
https://www.scbt.com/p/5-chloroquinolin-8-amine-5432-09-7
https://www.chemscene.com/5432-09-7.html?productObj=CS-0453427
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloroquinolin-8-amine
https://www.bocsci.com/5-chloroquinolin-8-amine-cas-5432-09-7-item-26495.html
https://www.scbt.com/p/5-chloroquinolin-8-amine-5432-09-7
https://www.chemscene.com/5432-09-7.html?productObj=CS-0453427
https://m.chemicalbook.com/ProductChemicalPropertiesCB2321534_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2321534_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2321534.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2321534_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2321534.htm
https://www.chembk.com/en/chem/5-chloroquinolin-8-amine
https://m.chemicalbook.com/ProductChemicalPropertiesCB2321534_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2321534.htm
https://www.chemscene.com/5432-09-7.html?productObj=CS-0453427
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloroquinolin-8-amine
https://www.benchchem.com/product/b1296126?utm_src=pdf-body
https://www.benchchem.com/product/b1296126?utm_src=pdf-body
https://www.benchchem.com/product/b1296126?utm_src=pdf-body
https://www.benchchem.com/product/b1296126?utm_src=pdf-body
https://www.benchchem.com/product/b1296126?utm_src=pdf-body
https://www.benchchem.com/product/b1296126?utm_src=pdf-body
https://www.benchchem.com/product/b1296126?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

5-chloro-8-nitroquinoline

50% Acetic acid

Iron powder

Concentrated ammonia water

Distilled water

Ethanol

Ether

Reaction flask

Reflux condenser

Heating mantle

Separatory funnel

Steam distillation apparatus

pH meter or pH paper

Filtration apparatus

Procedure:

Reaction Setup: In a reaction flask equipped with a reflux condenser, create a mixture of 5-

chloro-8-nitroquinoline and 50% acetic acid.

Reduction: While stirring the mixture, gradually add iron powder. The addition should be

controlled to manage the exothermic reaction.
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Neutralization: After the addition of iron powder is complete, continue to stir the reaction

mixture and heat under reflux until the reaction is complete (monitored by TLC or other

appropriate methods). Allow the mixture to cool to room temperature. Carefully neutralize the

reaction mixture by adding concentrated ammonia water until the pH reaches 8.[4][6]

Purification: The product, 5-Chloroquinolin-8-amine, is then isolated and purified by steam

distillation.[4][6]

Product Isolation: The distilled product is collected. If necessary, further purification can be

achieved by recrystallization from a suitable solvent system (e.g., ethanol/water).

Drying: The purified crystals are dried under vacuum to yield the final product.

Logical Workflow for Synthesis:

The synthesis process follows a logical progression from starting materials to the final purified

product. This workflow is illustrated in the diagram below.

Mix 5-chloro-8-nitroquinoline
and 50% Acetic Acid

Add Iron Powder
(Reduction)

Stirring Neutralize with
Concentrated Ammonia Water (pH 8)

After Reaction Completion Steam Distillation
(Purification)

Collect and Dry Product:
5-Chloroquinolin-8-amine

Click to download full resolution via product page

Workflow for the synthesis of 5-Chloroquinolin-8-amine.

This guide provides essential information for professionals working with 5-Chloroquinolin-8-
amine. The provided data and protocols are intended to support further research and

development activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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